1-{[3-(propan-2-yloxy)phenyl]carbonyl}-1H-indole-3-carbonitrile

• IUPAC Name: 1-(3-propan-2-yloxybenzoyl)indole-3-carbonitrile
• InChI: InChI=1S/C19H16N2O2/c1-13(2)23-16-7-5-6-14(10-16)19(22)21-12-15(11-20)17-8-3-4-9-18(17)21/h3-10,12-13H,1-2H3
• InChI Key: IKDWCYMNEWJETE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1)C(=O)N2C=C(C3=CC=CC=C32)C#N
• Molecular Formula: C19H16N2O2
• Molecular Weight: 304.3 g/mol

Description

Indole derivatives are essential entities and could be found in many natural products like indole alkaloids, fungal, and marine organisms. They are ideal precursors for the synthesis of active molecules. Indole scaffold has been found in many of the important synthetic drug molecules which gave a valuable idea for treatment and binds with high affinity to the multiple receptors helpful in developing new useful derivatives.

Synthesis Analysis

Multicomponent reactions (MCRs) offer access to complex molecules. This method decreases the deployment of solvents and energy essential for the purification of intermediates. In contrast to classical stepwise synthesis, MCRs are generally high-yielding, operationally friendly, time- and cost-effective.

Molecular Structure Analysis

Indole is also known as benzopyrrole which contains benzenoid nucleus and has 10 π-electrons (two from lone pair on nitrogen and double bonds provide eight electrons) which makes them aromatic in nature.

Chemical Reactions Analysis

Indole derivatives are essential and efficient chemical precursors for generating biologically active structures. They are used in inherently sustainable multicomponent reactions.

Physical And Chemical Properties Analysis

Indole is a crystalline colorless compound with specific odors. Electrophilic substitution occurs readily on indole due to excessive π-electrons delocalization.

Scientific Research Applications

Medicinal Chemistry and Drug Development

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Organic Synthesis and Chemical Reactions

• Building Block : 1-(3-isopropoxybenzoyl)-1H-indole-3-carbonitrile serves as an intermediate and building block for synthesizing more complex compounds. .

Materials Science and Liquid Crystals

• Liquid Crystal Research : The unique structure of this compound makes it interesting for liquid crystal studies. .

Photophysics and Optoelectronics

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Agrochemicals and Crop Protection

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Analytical Chemistry and Chromatography

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Mechanism of Action

The mechanism of action of indole derivatives can vary widely depending on their specific structure and the biological system in which they are acting. Some indole derivatives have been reported as antiviral agents.

Future Directions

The field of indole derivatives awaits further exploitation in the assembly of pharmaceutically interesting scaffolds. They have an immeasurable potential to be explored for newer therapeutic possibilities.